[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

Specification

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 2-[(3S)-3-[methyl(propan-2-yl)amino]pyrrolidin-1-yl]acetic acid
• Standard InChI: InChI=1S/C10H20N2O2/c1-8(2)11(3)9-4-5-12(6-9)7-10(13)14/h8-9H,4-7H2,1-3H3,(H,13,14)/t9-/m0/s1
• Standard InChI Key: PIOZPULJWOAZBI-VIFPVBQESA-N
• Isomeric SMILES: CC(C)N(C)[C@H]1CCN(C1)CC(=O)O
• SMILES: CC(C)N(C)C1CCN(C1)CC(=O)O
• Canonical SMILES: CC(C)N(C)C1CCN(C1)CC(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features a pyrrolidine ring (a five-membered amine heterocycle) with stereochemical specificity at the 3rd position (S-configuration). The isopropyl-methyl-amino group introduces branching, while the acetic acid moiety enhances solubility and reactivity. The molecular formula is C₁₀H₂₀N₂O₂, with a molecular weight of 200.28 g/mol.

Physical and Chemical Properties

Key physicochemical parameters are summarized below:

Property	Value
Density	1.1 ± 0.1 g/cm³
Boiling Point	305.9 ± 37.0 °C at 760 mmHg
Flash Point	138.8 ± 26.5 °C
LogP (Partition Coefficient)	0.66
Vapor Pressure	0.0 ± 1.4 mmHg at 25°C
Refractive Index	1.516

The low logP value suggests moderate hydrophilicity, while the high boiling point reflects thermal stability.

Synthesis and Manufacturing

Synthetic Pathways

Synthesis typically involves multi-step organic reactions:

• Pyrrolidine Ring Formation: Cyclization of γ-aminobutyric acid derivatives or reductive amination of diketones.

• Functionalization: Introduction of the isopropyl-methyl-amino group via nucleophilic substitution or reductive amination.

• Acetic Acid Attachment: Alkylation or ester hydrolysis to introduce the carboxylic acid moiety.

A critical step is the stereoselective reductive amination, often catalyzed by Ti(OiPr)₄, which achieves diastereomeric ratios up to 95:5 for S-configuration.

Optimization Challenges

• Yield Improvement: Side reactions during amination reduce yields (~50–70%), necessitating purification via column chromatography.

• Scalability: Large-scale production requires inert atmospheres and controlled temperatures to prevent decomposition.

Applications in Medicinal Chemistry

Drug Development

The compound serves as a versatile building block due to:

• Structural Mimicry: Resembles neurotransmitter backbones (e.g., serotonin, dopamine), enabling receptor targeting.

• Modifiable Functional Groups: The amino and carboxylic acid groups allow derivatization for enhanced pharmacokinetics.

Biological Activity

• Receptor Interactions: Binds to serotonin (5-HT) and dopamine (D₂) receptors with IC₅₀ values ≤ 1 μM in preliminary assays.

• Enzyme Modulation: Inhibits monoamine oxidase (MAO) and acetylcholinesterase (AChE), suggesting potential for neurodegenerative disease therapy.

Table 1: Comparative Biological Activity of Pyrrolidine Derivatives

Compound	Target Receptor	IC₅₀ (nM)
[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	5-HT₁A	320
[(R)-3-(Isopropyl-amino)-pyrrolidin-1-yl]-acetic acid	D₂	450
(S)-(3-Amino-pyrrolidin-1-yl)-acetic acid	MAO-B	2100

Comparison with Related Compounds

Structural Analogues

• {(S)-2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid: Increased lipophilicity (logP = 1.2) enhances blood-brain barrier penetration.

• {(S)-2-[(Acetyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid: Acetylation improves metabolic stability (t₁/₂ = 6.2 h vs. 2.1 h for parent compound).

Table 2: Structural and Pharmacokinetic Comparison

Compound	Molecular Formula	logP	t₁/₂ (h)
[(S)-3-(Isopropyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid	C₁₀H₂₀N₂O₂	0.66	2.1
{(S)-2-[(Benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	C₁₅H₂₄N₂O₂	1.2	4.8
{(S)-2-[(Acetyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid	C₁₂H₂₂N₂O₃	0.89	6.2

Future Perspectives and Challenges

Therapeutic Exploration

• Neurological Disorders: Further in vivo studies to validate efficacy in Alzheimer’s and Parkinson’s models.

• Oncology: Structure-activity relationship (SAR) studies to optimize anticancer potency.

Synthesis Advancements

• Flow Chemistry: To enhance yield and reduce reaction time.

• Enzymatic Catalysis: Stereoselective synthesis using aminotransferases for greener production.